Cas no 74628-42-5 ((+)-Butin)

• Product Name: (+)-Butin
• CAS No: 74628-42-5
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 2030283
• PubChem ID: 28125525
• Update Time: 2025-04-21

(+)-Butin Chemical and Physical Properties

Names and Identifiers

• (+/-)-7,3',4'-Trihydroxyflavanone
• (-)-butin
• (2S)-2-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-4H-chromen-4-one
• (S)-3',4',7-Trihydroxyflavanone
• 1-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• 2-(3,4-Dihydroxy-phenyl)-7-hydroxy-chroman-4-on
• 2-(3,4-dihydroxy-phenyl)-7-hydroxy-chroman-4-one
• 3',4',7-trihydroxyflavanone
• 3,4',7-trihydroxyflavanone
• 7,3',4'-Trihydroxy-flavanon (Butin)
• 7,3',4'-trihydroxyflavanaone
• 7,3',4'-Trihydroxyflavanone
• Butin
• Butine
• (+)-Butin
• 74628-42-5
• (2R)-2-(3,4-dihydroxyphenyl)-7-hydroxy-2,3-dihydrochromen-4-one
• HY-N6020A
• DA-68961
• MS-23849
• CS-0106894

• Inchi： 1S/C15H12O5/c16-9-2-3-10-12(18)7-14(20-15(10)6-9)8-1-4-11(17)13(19)5-8/h1-6,14,16-17,19H,7H2
• InChI Key： MJBPUQUGJNAPAZ-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C(CC(C3C=C(O)C(O)=CC=3)O2)=O)=CC=1

Computed Properties

• Exact Mass: 272.06847348Da
• Monoisotopic Mass: 272.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones